Cas no 24323-47-5 (1-(2-hydroxy-5-methylphenyl)butan-1-one)

1-(2-Hydroxy-5-methylphenyl)butan-1-one is a synthetic organic compound belonging to the class of aromatic ketones. Its molecular structure features a hydroxyl group adjacent to the carbonyl functionality on a substituted phenyl ring, which contributes to its reactivity and potential applications in organic synthesis. This compound may serve as an intermediate in the production of pharmaceuticals, agrochemicals, or specialty chemicals due to its ability to undergo further functionalization. The presence of both hydroxyl and ketone groups offers versatility in reactions such as condensation, oxidation, or chelation. Its stability under standard conditions makes it suitable for controlled synthetic processes requiring precise molecular modifications.

1-(2-hydroxy-5-methylphenyl)butan-1-one structure

24323-47-5 structure

Product Name:1-(2-hydroxy-5-methylphenyl)butan-1-one

CAS No:24323-47-5

MF:C₁₁H₁₄O₂

MW:178.227663516998

CID:1416803

PubChem ID:4119461

Update Time:2025-10-15

1-(2-hydroxy-5-methylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(2-hydroxy-5-methylphenyl)butan-1-one
- 1-(2-hydroxy-5-methyl-phenyl)-butan-1-one
- SureCN11074148
- AG-A-48192
- ZINC00389197
- 1-(2-Hydroxy-5-methyl-phenyl)-butan-1-on
- 1-(2-hydroxy-5-methylphenyl)-1-butanone
- AC1N3WSA
- 2-Hydroxy-5-methylbutyrophenon
- AC1Q2UEF
- CTK0J5041
- ST50451696
- MCULE-7196238993
- 2-hydroxy-5-methylbutyrophenone
- (1-oxobutyl)-4-methylphenol
- AKOS011665249
- 1-(2-hydroxy-5-methyl-phenyl)-butan-1-one; SureCN11074148; AG-A-48192; ZINC00389197; 1-(2-Hydroxy-5-methyl-phenyl)-butan-1-on; 1-(2-hydroxy-5-methylphenyl)-1-butanone; AC1N3WSA; 2-Hydroxy-5-methylbutyrophenon; AC1Q2UEF; CTK0J5041; ST50451696; MCULE-7196238993; 2-hydroxy-5-methylbutyrophenone; (1-oxobutyl)-4-methylphenol; AKOS011665249;
- SCHEMBL11074148
- A18513
- DTXSID20399529
- 2-Butyryl-p-kresol
- EN300-1276618
- 24323-47-5
- Inchi： 1S/C11H14O2/c1-3-4-10(12)9-7-8(2)5-6-11(9)13/h5-7,13H,3-4H2,1-2H3
- InChI Key： HASFZPBOEXCSEC-UHFFFAOYSA-N
- SMILES： O=C(C1C(=CC=C(C)C=1)O)CCC

Computed Properties

Exact Mass: 178.09942
Monoisotopic Mass: 178.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3

1-(2-hydroxy-5-methylphenyl)butan-1-one Pricemore >>

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